4-(4-Butylphenylazo)phenol
Overview
Description
4-(4-Butylphenylazo)phenol, also known as 4-Butyl-4’-hydroxyazobenzene, is a chemical compound with the molecular formula C16H18N2O . It has a molecular weight of 254.33 g/mol . The IUPAC name for this compound is 4-[(4-butylphenyl)diazenyl]phenol .
Molecular Structure Analysis
The molecular structure of 4-(4-Butylphenylazo)phenol consists of a phenol group attached to a butylphenylazo group . The InChI code for this compound is 1S/C16H18N2O/c1-2-3-4-13-5-7-14(8-6-13)17-18-15-9-11-16(19)12-10-15/h5-12,19H,2-4H2,1H3 .Physical And Chemical Properties Analysis
4-(4-Butylphenylazo)phenol has several computed properties. It has a molecular weight of 254.33 g/mol, an XLogP3-AA of 5.2, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 5 . The exact mass and monoisotopic mass are both 254.141913202 g/mol . The topological polar surface area is 45 Ų .Scientific Research Applications
Medicine: Diagnostic Reagents and Therapeutic Agents
4-(4-Butylphenylazo)phenol is utilized in medical research for the synthesis of compounds that can serve as diagnostic reagents or therapeutic agents. Its electron-withdrawing properties make it valuable in creating molecules that interact with specific biological targets .
Material Science: Synthesis of Polymers and Dyes
In material science, this compound is used to synthesize polymers and dyes. Its ability to act as an electrophile in organic reactions facilitates the creation of complex materials with desired properties .
Environmental Science: Water Treatment and Pollution Control
Environmental scientists use 4-(4-Butylphenylazo)phenol in the development of water treatment solutions. It helps in the degradation of harmful substances, contributing to pollution control and environmental sustainability .
Analytical Chemistry: Chromatography and Spectroscopy
This phenolic compound is significant in analytical chemistry, where it’s used in chromatography and spectroscopy as a standard or reference compound due to its stable and distinct chemical properties .
Biochemistry: Enzyme and Hormone Research
In biochemistry, 4-(4-Butylphenylazo)phenol is involved in enzyme and hormone research. It aids in understanding the biochemical pathways and interactions within living organisms .
Pharmacology: Drug Development
Pharmacological applications include drug development, where 4-(4-Butylphenylazo)phenol is a precursor in synthesizing compounds with potential therapeutic effects .
Agriculture: Pesticide and Fertilizer Innovation
Agricultural research uses this compound in the innovation of pesticides and fertilizers. It contributes to the development of products that enhance crop yield and protect against pests .
Sustainable Practices: Eco-friendly Product Development
Lastly, 4-(4-Butylphenylazo)phenol plays a role in sustainable practices by being part of the development of eco-friendly products, reducing reliance on harmful chemicals and promoting green chemistry .
Safety And Hazards
4-(4-Butylphenylazo)phenol is considered hazardous. It is advised to avoid contact with skin and eyes, not to breathe dust, and not to ingest . If swallowed, immediate medical assistance should be sought . It is also recommended to handle it in accordance with good industrial hygiene and safety practice .
properties
IUPAC Name |
4-[(4-butylphenyl)diazenyl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-2-3-4-13-5-7-14(8-6-13)17-18-15-9-11-16(19)12-10-15/h5-12,19H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIWNTOUHYJJODB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N=NC2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50420693 |
Source
|
| Record name | 4-(4-Butylphenylazo)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50420693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Butylphenylazo)phenol | |
CAS RN |
2496-21-1 |
Source
|
| Record name | 4-(4-Butylphenylazo)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50420693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(2-Chloroethoxy)ethyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B1272195.png)
![1-[4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]ethanone](/img/structure/B1272198.png)
